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  4. 6-Amino-N-(3-chloro-4-fluorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1(9),2,5,7-tetraene-5-carboxamide
6-Amino-N-(3-chloro-4-fluorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1(9),2,5,7-tetraene-5-carboxamide 6-Amino-N-(3-chloro-4-fluorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1(9),2,5,7-tetraene-5-carboxamide
Brand Name: Vulcanchem
CAS No.: 626227-58-5
VCID: VC0460744
InChI: InChI=1S/C20H16ClF4N3OS/c21-11-8-9(6-7-12(11)22)27-18(29)17-16(26)14-15(20(23,24)25)10-4-2-1-3-5-13(10)28-19(14)30-17/h6-8H,1-5,26H2,(H,27,29)
SMILES: C1CCC2=C(CC1)N=C3C(=C2C(F)(F)F)C(=C(S3)C(=O)NC4=CC(=C(C=C4)F)Cl)N
Molecular Formula: C20H16ClF4N3OS
Molecular Weight: 457.9g/mol

6-Amino-N-(3-chloro-4-fluorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1(9),2,5,7-tetraene-5-carboxamide

CAS No.: 626227-58-5

Main Products

VCID: VC0460744

Molecular Formula: C20H16ClF4N3OS

Molecular Weight: 457.9g/mol

6-Amino-N-(3-chloro-4-fluorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1(9),2,5,7-tetraene-5-carboxamide - 626227-58-5

CAS No. 626227-58-5
Product Name 6-Amino-N-(3-chloro-4-fluorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1(9),2,5,7-tetraene-5-carboxamide
Molecular Formula C20H16ClF4N3OS
Molecular Weight 457.9g/mol
IUPAC Name 6-amino-N-(3-chloro-4-fluorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1(9),2,5,7-tetraene-5-carboxamide
Standard InChI InChI=1S/C20H16ClF4N3OS/c21-11-8-9(6-7-12(11)22)27-18(29)17-16(26)14-15(20(23,24)25)10-4-2-1-3-5-13(10)28-19(14)30-17/h6-8H,1-5,26H2,(H,27,29)
Standard InChIKey VBBVWUVKLBWKJH-UHFFFAOYSA-N
SMILES C1CCC2=C(CC1)N=C3C(=C2C(F)(F)F)C(=C(S3)C(=O)NC4=CC(=C(C=C4)F)Cl)N
Canonical SMILES C1CCC2=C(CC1)N=C3C(=C2C(F)(F)F)C(=C(S3)C(=O)NC4=CC(=C(C=C4)F)Cl)N
PubChem Compound 1005607
Last Modified Nov 13 2021
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